Cas no 138080-62-3 (3-Pyridineacetonitrile, a-phenyl-a-(phenylmethyl)-)

• Product Name: 3-Pyridineacetonitrile, a-phenyl-a-(phenylmethyl)-
• CAS No: 138080-62-3
• MF: C₂₀H₁₆N₂
• MW: 284.354444503784
• CID: 1258196
• Update Time: 2024-08-04

3-Pyridineacetonitrile, a-phenyl-a-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetonitrile, a-phenyl-a-(phenylmethyl)-
• 3-Pyridineacetonitrile, α-phenyl-α-(phenylmethyl)-

• Inchi： 1S/C20H16N2/c21-16-20(18-10-5-2-6-11-18,19-12-7-13-22-15-19)14-17-8-3-1-4-9-17/h1-13,15H,14H2
• InChI Key： BMMYMFSSDRNOOX-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(C1=CC=CC=C1)(CC1=CC=CC=C1)C#N

Computed Properties

• Exact Mass: 362.15334

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 417.2±40.0 °C(Predicted)
• PSA: 54.5
• pka: 4.14±0.10(Predicted)